Cas no 1992995-61-5 (N-methyl-2-(1H-1,2,4-triazol-1-yl)ethanamine hydrochloride)

• Product Name: N-methyl-2-(1H-1,2,4-triazol-1-yl)ethanamine hydrochloride
• CAS No: 1992995-61-5
• MF: C₅H₁₁ClN₄
• MW: 162.62063908577
• MDL: MFCD27756590
• CID: 5153373
• Update Time: 2026-03-03

N-methyl-2-(1H-1,2,4-triazol-1-yl)ethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-methyl-2-(1H-1,2,4-triazol-1-yl)ethanamine hydrochloride
• N-methyl-2-(1,2,4-triazol-1-yl)ethanamine;hydrochloride

• MDL： MFCD27756590
• Inchi： 1S/C5H10N4.ClH/c1-6-2-3-9-5-7-4-8-9;/h4-6H,2-3H2,1H3;1H
• InChI Key： PPNMRWPCRDEKRY-UHFFFAOYSA-N
• SMILES： Cl.N1(C=NC=N1)CCNC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 75.4
• Topological Polar Surface Area: 42.7

Additional information on N-methyl-2-(1H-1,2,4-triazol-1-yl)ethanamine hydrochloride

Comprehensive Overview of N-methyl-2-(1H-1,2,4-triazol-1-yl)ethanamine hydrochloride (CAS No. 1992995-61-5)

N-methyl-2-(1H-1,2,4-triazol-1-yl)ethanamine hydrochloride (CAS No. 1992995-61-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique triazole ring structure and amine hydrochloride salt form, is widely studied for its potential applications in drug development and molecular biology. Researchers are particularly interested in its role as a building block for synthesizing more complex molecules, owing to its reactive functional groups and stability under various conditions.

The 1,2,4-triazole moiety in N-methyl-2-(1H-1,2,4-triazol-1-yl)ethanamine hydrochloride is a key feature that contributes to its versatility. Triazoles are known for their ability to form hydrogen bonds and participate in bioactive interactions, making them valuable in designing enzyme inhibitors and receptor modulators. This compound's hydrochloride salt form further enhances its solubility, which is critical for in vitro and in vivo studies. Recent trends in drug discovery highlight the growing demand for such intermediates, especially in the development of targeted therapies and small-molecule drugs.

In the context of synthetic chemistry, N-methyl-2-(1H-1,2,4-triazol-1-yl)ethanamine hydrochloride serves as a pivotal intermediate. Its synthesis involves multi-step organic reactions, often starting from readily available precursors like 1,2,4-triazole and ethylenediamine derivatives. The compound's CAS No. 1992995-61-5 is frequently searched in academic and industrial databases, reflecting its relevance in high-throughput screening and medicinal chemistry projects. Researchers also explore its potential in crystallography and structure-activity relationship (SAR) studies, where its molecular conformation can provide insights into ligand-receptor binding mechanisms.

From a biotechnological perspective, this compound aligns with current interests in precision medicine and personalized therapeutics. Its triazole-based scaffold is often compared to other heterocyclic compounds like imidazoles and pyrazoles, which are prevalent in FDA-approved drugs. The hydrochloride salt form of N-methyl-2-(1H-1,2,4-triazol-1-yl)ethanamine ensures better bioavailability, a factor increasingly emphasized in pharmacokinetic optimization. This has led to its inclusion in libraries for fragment-based drug design, where researchers aim to identify novel lead compounds with enhanced efficacy and safety profiles.

The compound's stability and reactivity make it a subject of interest in green chemistry initiatives. With the pharmaceutical industry shifting toward sustainable synthesis methods, N-methyl-2-(1H-1,2,4-triazol-1-yl)ethanamine hydrochloride is being evaluated for its compatibility with catalytic processes and solvent-free reactions. These efforts are part of broader strategies to reduce environmental impact while maintaining high yield and purity standards. Additionally, its scalability is a critical consideration for industrial applications, where cost-effective production is paramount.

In summary, N-methyl-2-(1H-1,2,4-triazol-1-yl)ethanamine hydrochloride (CAS No. 1992995-61-5) represents a promising candidate for advancing drug discovery and chemical biology. Its structural features, combined with its versatile applications, position it as a valuable tool for researchers exploring new therapeutic avenues. As the scientific community continues to prioritize innovation and sustainability, compounds like this will undoubtedly play a pivotal role in shaping the future of biomedical research.